Cas no 2172372-01-7 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid
• CAS No: 2172372-01-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5961902
• PubChem ID: 165876920
• Update Time: 2025-05-19

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}methyl)-3-methylbutanoic acid
• 2172372-01-7
• EN300-1482167

• Inchi： 1S/C28H34N2O5/c1-17(2)24(27(32)33)15-29-26(31)18-8-7-9-19(14-18)30-28(34)35-16-25-22-12-5-3-10-20(22)21-11-4-6-13-23(21)25/h3-6,10-13,17-19,24-25H,7-9,14-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MHKLLOQQKSRAMS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(NCC(C(=O)O)C(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid

Comprehensive Analysis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid (CAS No. 2172372-01-7)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid (CAS No. 2172372-01-7) has garnered significant attention. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique critical for drug discovery and biotechnology applications. Researchers frequently search for "Fmoc-protected building blocks" or "peptide coupling reagents," highlighting the growing demand for high-purity intermediates like this compound.

The structural complexity of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid makes it invaluable for introducing cyclohexyl-based spacers or branched alkyl chains into peptide backbones. Such modifications are pivotal in enhancing peptide stability and bioavailability, addressing common challenges like enzymatic degradation—a hot topic in therapeutic peptide development. Its CAS No. 2172372-01-7 ensures precise identification in regulatory and procurement contexts, a detail often queried in chemical databases.

Recent trends in AI-driven drug design have amplified interest in specialized amino acid analogs. This compound’s Fmoc group enables seamless integration into automated synthesizers, aligning with the industry’s shift toward high-throughput screening. Questions like "how to optimize Fmoc deprotection" or "best practices for SPPS" frequently arise in forums, underscoring the need for detailed technical profiles of reagents like this.

From a synthetic perspective, the cyclohexylformamido moiety offers unique conformational rigidity, which can influence peptide secondary structures—a key consideration in molecular recognition studies. Meanwhile, the 3-methylbutanoic acid terminus provides a carboxyl group for further functionalization, catering to crosslinking or labeling applications. These features position the compound as a versatile tool in biomaterials science and targeted drug delivery research.

Quality control is another critical aspect. Analytical techniques such as HPLC and mass spectrometry are essential to verify the purity of CAS No. 2172372-01-7, especially given its role in GMP-compliant manufacturing. Searches for "HPLC methods for Fmoc compounds" reflect this priority. Additionally, proper storage conditions (e.g., anhydrous environments) are frequently discussed to prevent Fmoc cleavage or hydrolysis.

In summary, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}methyl)-3-methylbutanoic acid exemplifies the intersection of chemical innovation and practical utility in modern bioorganic chemistry. Its design addresses both synthetic efficiency and functional adaptability, making it a staple in laboratories focused on peptide therapeutics, bioconjugates, and beyond.